3,4-dichloro-N-[3-(5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)propyl]benzamide

• IUPAC Name: 3,4-dichloro-N-[3-(5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)propyl]benzamide
• InChI: InChI=1S/C17H17Cl2N5O/c1-10-8-11(2)24-15(22-23-17(24)21-10)4-3-7-20-16(25)12-5-6-13(18)14(19)9-12/h5-6,8-9H,3-4,7H2,1-2H3,(H,20,25)
• InChI Key: AADHQMXEBJGQBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NN=C(N12)CCCNC(=O)C3=CC(=C(C=C3)Cl)Cl)C
• Molecular Formula: C17H17Cl2N5O
• Molecular Weight: 378.3 g/mol

Description

3,4-Dichloro-N-[3-(5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)propyl]benzamide is a synthetic small molecule featuring a [1,2,4]triazolo[4,3-a]pyrimidine core scaffold. This heterocyclic system is a known bioisostere of purine bases, which allows such compounds to interact with a variety of enzymatic targets, particularly protein kinases . Compounds based on the triazolopyrimidine structure have been extensively investigated for their potential as potent kinase inhibitors and have shown significant promise in anticancer research . For instance, closely related molecules have been designed as inhibitors of critical targets like the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, with some demonstrating excellent broad-spectrum cytotoxic activity in cell-based assays and significant enzymatic inhibition at nanomolar concentrations . The structure of this compound combines the triazolopyrimidine moiety, which can occupy the adenine binding pocket of kinases, with a benzamide group that may serve as a spacer for hydrogen bonding and a dichlorophenyl group as a hydrophobic tail. These are recognized pharmacophoric features for efficient binding within the ATP-binding pocket of various kinases . This molecular architecture suggests potential application in early-stage drug discovery for oncology, specifically in the development of targeted therapies. Researchers can utilize this compound as a key intermediate or a chemical probe to explore novel signaling pathways and to establish structure-activity relationships (SAR) in the design of new inhibitory molecules . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Biological Activity

3,4-Dichloro-N-[3-(5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)propyl]benzamide is a complex organic compound with significant potential in medicinal chemistry. Its unique structure combines a dichloro-substituted benzamide core and a triazolo-pyrimidine moiety, which suggests diverse biological activities, particularly in anti-inflammatory and anticancer applications.

Chemical Structure

The molecular formula of the compound is C₁₄H₁₈Cl₂N₄O. The structural characteristics include:

• Benzamide Core : Provides a scaffold for biological activity.
• Triazolo-Pyrimidine Moiety : Implicated in various biological interactions.

Research indicates that compounds similar to 3,4-dichloro-N-[3-(5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)propyl]benzamide can act as inhibitors of key enzymes involved in inflammatory processes. Specifically, it has been noted for its ability to inhibit p38 mitogen-activated protein kinase (MAPK), which is crucial in inflammatory responses and cellular stress pathways .

Anti-inflammatory Activity

The compound exhibits promising anti-inflammatory properties through the inhibition of p38 MAPK. This pathway is often activated during inflammatory responses, suggesting that this compound could be effective in treating conditions characterized by excessive inflammation.

Anticancer Properties

The potential anticancer activity of the compound is supported by its structural similarity to other known anticancer agents. The triazolo-pyrimidine structure has been associated with the inhibition of cancer cell proliferation and induction of apoptosis in various cancer cell lines .

Case Studies and Research Findings

Several studies have highlighted the biological activity of related compounds and their mechanisms:

• Inhibition of Kinases : A study demonstrated that derivatives of triazolo-pyrimidines showed significant inhibitory effects on kinases involved in cancer progression .
• Antimicrobial Activity : Some compounds with similar structures have shown antimicrobial properties against pathogens such as Staphylococcus aureus and Escherichia coli, indicating a broader spectrum of biological activity .
• Pharmacological Evaluations : In vitro assays have shown that related compounds exhibit IC50 values in the nanomolar range against various cancer cell lines, emphasizing their potential as therapeutic agents .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3,4-dichloro-N-[3-(5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)propyl]benzamide, a comparison with structurally similar compounds can be insightful:

Compound Name	Structure Features	Biological Activity
5-methyl-[1,2,4]triazolo[4,3-a]pyridine	Contains a triazole ring	Anticancer properties
6-chloro-N-(propyl)-benzamide	Similar benzamide core	Anti-inflammatory activity
7-fluoro-[1,2,4]triazolo[4,3-a]pyridine	Fluorinated heterocycle	Inhibitor of protein kinases

This table illustrates how variations in structure can lead to different biological activities while highlighting the unique position of our compound due to its specific halogen substitutions and complex heterocyclic structure.

Scientific Research Applications

Biological Activities

Research indicates that compounds similar to 3,4-dichloro-N-[3-(5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)propyl]benzamide exhibit notable biological activities:

• Anti-inflammatory Properties : The compound may inhibit key enzymes involved in inflammatory processes. Studies have shown that derivatives can inhibit p38 mitogen-activated protein kinase (MAPK), which is crucial in mediating inflammatory responses .
• Anticancer Potential : The unique combination of structural elements suggests potential anticancer activity. Compounds in this class have been evaluated for their ability to induce apoptosis in cancer cells and inhibit tumor growth .

Pharmaceutical Applications

Due to its biological activity:

• Drug Development : The compound may serve as a lead for developing new anti-inflammatory or anticancer drugs. Its unique structure allows for modifications that can enhance efficacy and selectivity against specific targets .

Agricultural Chemistry

The compound's structure could also be explored for agricultural applications:

• Pesticides and Herbicides : Given its biological activity profile, it may be developed into novel pesticides or herbicides targeting specific biochemical pathways in pests or weeds .

Case Studies and Research Findings

Several studies have evaluated compounds structurally related to 3,4-dichloro-N-[3-(5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)propyl]benzamide. Below is a summary of findings from relevant research:

Study	Findings
Vagdevi et al., 2013	Synthesized novel triazole derivatives showing significant antimicrobial and anticancer activities.
Research on MAPK inhibitors	Demonstrated that similar compounds can effectively inhibit p38 MAPK activity, highlighting their potential as anti-inflammatory agents.
Evaluation of triazole derivatives	Identified strong enzyme inhibitors among structurally related compounds with potential therapeutic applications .

Comparison with Similar Compounds

4-Chloro-N-[3-(5,7-Dimethyl[1,2,4]Triazolo[4,3-a]Pyrimidin-3-yl)Propyl]Benzamide (BZ19396)

• Structural Difference : BZ19396 (CAS 951972-03-5) lacks the 3-chloro substituent present in the target compound, featuring only a 4-chloro group on the benzamide ring.
• Molecular Weight : 343.81 g/mol (vs. 378.26 g/mol for the target compound due to the additional chlorine atom).

Compound	Substituents (Benzamide)	Molecular Weight (g/mol)
Target Compound	3,4-Dichloro	378.26
BZ19396	4-Chloro	343.81

Heterocyclic Core Modifications

Pyrazolo[4,3-e][1,2,4]Triazolo[4,3-a]Pyrimidine Derivatives (Compounds 9 and 10)

• Structural Difference : Compounds 9 and 10 () replace the triazolopyrimidine core with a pyrazolo-triazolopyrimidine system.
• Synthesis : Compound 9 is synthesized via reflux in glacial acetic acid, while compound 10 is obtained through solvent-free fusion with phenyl acetic acid.
• Functional Groups : Compound 9 includes a 4-chlorophenyl group, while compound 10 incorporates phenyl acetic acid-derived substituents.
• NMR Data : Both compounds exhibit distinct ¹H-NMR signals for methyl/methylene protons and exchangeable –NH protons, suggesting differences in hydrogen-bonding capacity compared to the target compound .

Triazolo[4,3-a]Pyridine Derivatives

3-(1,2,4-Triazolo[4,3-a]Pyridin-3-ylethynyl)-4-Methyl-N-(4-((4-Methylpiperazin-1-yl)Methyl)-3-Trifluoromethylphenyl)Benzamide

• Structural Difference : This compound () replaces the triazolopyrimidine core with a triazolopyridine system and introduces a trifluoromethyl group and a piperazinylmethyl moiety.

Cytotoxicity Assay Methods

The SRB (sulforhodamine B) assay () is a widely used method for evaluating cytotoxicity in compounds like triazolopyrimidine derivatives. While direct data on the target compound’s cytotoxicity are unavailable in the provided evidence, structurally related compounds (e.g., BZ19396) would likely be screened using similar protocols to assess IC₅₀ values and mechanism of action .

Impurity Profiles

Impurities such as 2-[3-(4-Phenylpiperazin-1-yl)propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one () highlight the importance of stringent quality control during synthesis. The target compound’s manufacturing process may generate analogous impurities, necessitating chromatographic or spectroscopic validation .

Key Research Findings and Gaps

• Activity Trends: The 3,4-dichloro substitution on the benzamide ring likely enhances hydrophobic interactions with kinase ATP-binding pockets compared to mono-chloro analogs like BZ19396 .
• Synthetic Challenges : Solvent-free synthesis (as used for compound 10 in ) could be explored for the target compound to improve yield and sustainability.
• Data Gaps: No direct comparative data on kinase inhibition or cytotoxicity between the target compound and its analogs are available in the provided evidence. Further studies using assays like SRB or kinase profiling are warranted.

Q & A

Q. What are the critical steps in synthesizing 3,4-dichloro-N-[3-(5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)propyl]benzamide?

• Methodological Answer : The synthesis typically involves multi-step reactions, including nucleophilic substitution and coupling. For example:

• Step 1 : Formation of the triazolo-pyrimidine core via cyclization under basic conditions (e.g., K₂CO₃ in DMF) .
• Step 2 : Alkylation or amidation to introduce the propylbenzamide moiety. Solvent choice (e.g., DMF or acetonitrile) and temperature (room temp. vs. reflux) significantly impact yield .
• Step 3 : Final purification via column chromatography or recrystallization. Analytical techniques like HPLC should confirm purity (>95%) .

Q. How is the compound structurally characterized to confirm its identity?

• Methodological Answer : Use a combination of spectroscopic and chromatographic methods:

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR to verify substituent positions (e.g., chloro, triazolo-pyrimidine) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to confirm molecular weight and fragmentation patterns .
• X-ray Crystallography : For unambiguous confirmation of stereochemistry, if single crystals are obtainable .

Q. What functional groups dominate its reactivity?

• Methodological Answer : Key reactive groups include:

• Benzamide moiety : Susceptible to hydrolysis under acidic/basic conditions. Stability tests in pH 3–9 buffers are recommended .
• Triazolo-pyrimidine ring : Participates in π-π stacking interactions; reactivity with electrophiles/nucleophiles should be assessed via kinetic studies .
• Chloro substituents : Potential sites for further substitution (e.g., Suzuki coupling) .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthesis yield and purity?

• Methodological Answer : Apply Design of Experiments (DoE) to systematically evaluate variables:

• Factors : Temperature (40–80°C), solvent polarity (DMF vs. THF), and molar ratios (1:1 to 1:1.2) .
• Response Surface Methodology (RSM) : Identify interactions between variables. For example, higher yields (>80%) may require DMF at 60°C with a 1:1.1 ratio .
• Contradiction Resolution : If conflicting data arise (e.g., solvent effects in different steps), isolate intermediates to pinpoint bottlenecks .

Q. What computational strategies predict the compound’s reactivity or biological targets?

• Methodological Answer : Integrate quantum chemical calculations and cheminformatics:

• Reaction Path Search : Use density functional theory (DFT) to model transition states for key reactions (e.g., amide bond formation) .
• Molecular Docking : Screen against protein databases (e.g., PDB) to predict binding affinities. For example, the triazolo-pyrimidine core may target kinase enzymes .
• ADMET Prediction : Tools like SwissADME assess pharmacokinetic properties (e.g., logP, solubility) to prioritize in vitro assays .

Q. How can conflicting spectroscopic data (e.g., NMR shifts) be resolved?

• Methodological Answer : Address discrepancies via:

• 2D NMR Techniques : HSQC and HMBC to assign overlapping signals, particularly in aromatic regions .
• Isotopic Labeling : Use ¹⁵N or ²H labeling to clarify ambiguous peaks in the triazolo-pyrimidine ring .
• Cross-Validation : Compare with structurally analogous compounds (e.g., 3-chloro-N-[2-(triazolo-pyridazin-6-yl)ethyl]benzamide) .

Q. What in vitro assays are suitable for evaluating its pharmacological potential?

• Methodological Answer : Design assays based on structural motifs:

• Kinase Inhibition Assays : Use fluorescence-based ADP-Glo™ assays to test inhibition of kinases (e.g., EGFR, VEGFR) .
• Cytotoxicity Screening : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations .
• Metabolic Stability : Incubate with liver microsomes to measure half-life (t½) and identify metabolic hotspots (e.g., benzamide hydrolysis) .